(2Z)-2-[(2-chloro-4-fluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-chloro-4-fluorophenyl)imino-8-methoxy-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H20ClFN2O4/c1-28-19-6-2-4-13-10-16(21(27)25-12-15-5-3-9-29-15)22(30-20(13)19)26-18-8-7-14(24)11-17(18)23/h2,4,6-8,10-11,15H,3,5,9,12H2,1H3,(H,25,27)
• InChI Key: WXQQAOBGOVYQJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=C(C=C(C=C3)F)Cl)C(=C2)C(=O)NCC4CCCO4
• Molecular Formula: C22H20ClFN2O4
• Molecular Weight: 430.9 g/mol

Description

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include studying the reaction mechanisms, the products formed, and the conditions required for the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying the compound’s reactivity.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how the compound exerts its effects at the molecular level.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It can also include information on how to handle and store the compound safely.

Future Directions

This involves discussing potential future research directions. It can include suggestions for further studies to better understand the compound’s properties or to develop new applications for the compound.